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Compound of Interest

Compound Name:
3,3',4,4',5-Pentabromodiphenyl

ether

CAS No.: 366791-32-4

Cat. No.: B1602054

Get Quote

Audience: Toxicologists, Environmental Chemists, and Drug Development Scientists. Focus:

Physicochemical drivers, ADME-T mechanisms, and Ecological Risk Assessment.

Executive Summary: The "Stealth" Toxicant
BDE-126 represents a unique class of environmental contaminants: Coplanar PBDEs. Unlike

the dominant components of commercial flame retardants, BDE-126 possesses a flat, rigid

structure that allows it to mimic 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD).

For researchers in drug development and toxicology, BDE-126 serves as a potent case study in

Structure-Activity Relationships (SAR). Its bioaccumulation is not merely a function of

lipophilicity (Log Kow) but is heavily modulated by specific receptor binding (AhR) and

metabolic resistance.

Key Technical Takeaways:

Origin: Primarily a breakdown product (photolytic and metabolic debromination) of Deca-

BDE (BDE-209).
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Mechanism: High affinity for the Aryl hydrocarbon Receptor (AhR), leading to dioxin-like

toxicity.

Fate: High biomagnification potential due to resistance to standard metabolic clearance

pathways in lower trophic levels.

Physicochemical Profile & Structural Biology
To understand the behavior of BDE-126, one must analyze its molecular geometry. Most

PBDEs have ortho-bromine substitutions that force the two phenyl rings to twist perpendicular

to each other, preventing them from fitting into the AhR binding pocket. BDE-126, lacking ortho-

bromines, assumes a coplanar conformation.

Table 1: Physicochemical Properties of BDE-126
Property Value / Description

Relevance to
Bioaccumulation

Molecular Formula C12H5Br5O

High molecular weight limits

passive diffusion across some

membranes.

Log Kow ~6.8 – 7.2 (Estimated)

Super-hydrophobic. Drives

partitioning into lipid-rich

tissues (adipose, liver).

Water Solubility < 1 µg/L (Extremely low)

Favors adsorption to organic

carbon in sediment and uptake

via diet over water.

Planarity Coplanar (Non-ortho)

Allows intercalation into DNA

and binding to the AhR

cytosolic receptor.

Henry’s Law Constant Low
Low volatility; partitions from

air to soil/water/biota.

Mechanisms of Bioaccumulation (Uptake &
Distribution)
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Bioaccumulation of BDE-126 is driven by its high octanol-water partition coefficient (Kow), but

its Toxicokinetics (TK) differ from non-coplanar congeners.

Uptake Kinetics
Respiratory Uptake: In aquatic organisms, uptake via gills is limited by the molecule's steric

bulk and low water solubility.

Dietary Uptake (Dominant): The primary route of exposure is ingestion (sediment-to-benthos,

prey-to-predator). The Dietary Absorption Efficiency (Ediet) is typically 40–50%, lower than

less brominated congeners (like BDE-47) due to the "molecular sieve" effect in the gut

epithelium.

Tissue Distribution (The "Lipid Trap")
Once absorbed, BDE-126 follows a lipid-dependent distribution. However, unlike inert

lipophiles, it shows specific retention in the liver.

Mechanism: Hepatic sequestration is driven by binding to CYP1A enzymes (induced by the

chemical itself via AhR). This is known as inducible sequestration, a phenomenon also

observed with dioxins.

Visualization: The Bioaccumulation Pathway
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Figure 1: Toxicokinetic pathway of BDE-126 showing the dual-sink mechanism (Liver

sequestration via CYP1A and Adipose storage via lipophilicity).[1]

Biomagnification & Trophic Transfer
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Biomagnification is the increase in chemical concentration in an organism relative to its diet.

BDE-126 exhibits a Trophic Magnification Factor (TMF) > 1, indicating it magnifies up the food

web.

The Debromination Paradox
While BDE-126 biomagnifies, its concentration is also dynamically influenced by metabolism.

Precursor: BDE-209 (Deca-BDE) is metabolically debrominated by fish and microbes.

Reaction: BDE-209

BDE-126 + 5 Br-.

Result: Even if BDE-126 is not present in the initial diet, it can be generated in vivo, leading

to "apparent" biomagnification that exceeds theoretical predictions.

Trophic Transfer Metrics
Biomagnification Factor (BMF):

(lipid normalized).[2]

For BDE-126, BMFs are typically 2.0 – 5.0 in aquatic food webs.

Trophic Magnification Factor (TMF): The slope of log-concentration vs. trophic level.

BDE-126 TMF is often comparable to PCB-153, classifying it as a Persistent Organic

Pollutant (POP).

Toxicology: The AhR Mechanism (Drug
Development Context)
For pharmaceutical scientists, BDE-126 is a "Toxicological Warhead." Its toxicity is receptor-

mediated, similar to a drug agonist, but with pathological consequences.

Aryl Hydrocarbon Receptor (AhR) Activation
BDE-126 binds to the AhR with high affinity, though lower than TCDD.
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Relative Effect Potency (REP):

TCDD (Reference): 1.0

PCB-126: 0.1

BDE-126:~0.001 – 0.01 (varies by assay/species).

Significance: While the REP seems low, the environmental concentration of PBDE

precursors is high. The total toxic equivalent (TEQ) load can be significant.

Visualization: AhR Signaling Pathway
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Figure 2: Mechanism of Action.[1] BDE-126 mimics dioxins by activating the AhR pathway,

leading to the induction of CYP enzymes and downstream toxicity.
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Experimental Protocols
To study BDE-126 bioaccumulation, standard protocols (e.g., OECD 305) must be modified to

account for its super-hydrophobicity and low solubility.

Protocol A: Dietary Bioaccumulation Assay (Fish)
Since aqueous exposure is unreliable for Log Kow > 6, dietary exposure is mandatory.

Test Species:Oncorhynchus mykiss (Rainbow trout) or Cyprinus carpio (Carp - for metabolic

differences).

Feed Preparation:

Spike fish food (corn oil vehicle) with BDE-126 to achieve nominal conc. of 10 µg/kg and

100 µg/kg.

Control: Corn oil only.

Reference: Include PCB-153 as a recalcitrant benchmark.

Exposure Phase (28-60 days):

Feed at 1-2% body weight/day.

Daily monitoring of uneaten food (critical for calculating true dose).

Depuration Phase (28-60 days):

Switch to clean food.

Sample fish at days 0, 3, 7, 14, 28, 56.

Analysis:

Extract lipids (Soxhlet or pressurized liquid extraction).

Cleanup: Acidified silica gel (removes lipids).
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Quantification: HRGC-HRMS (High-Resolution Gas Chromatography - High-Resolution

Mass Spectrometry) using Isotope Dilution (13C-labeled BDE-126 internal standard).

Protocol B: In Vitro Debromination Assay
To verify if BDE-126 is being formed from BDE-209.

System: Liver microsomes (S9 fraction) from test species.

Substrate: Incubate with BDE-209 (1-10 µM).

Cofactor: NADPH regenerating system (essential for CYP activity).

Timepoints: 0, 15, 30, 60, 120 min.

Endpoint: Measure disappearance of BDE-209 and appearance of lower brominated

congeners (BDE-126, BDE-154).

References
World Health Organization (WHO). (2005). The 2005 World Health Organization

Reevaluation of Human and Mammalian Toxic Equivalency Factors for Dioxins and Dioxin-

Like Compounds. Toxicological Sciences. Link

Stapleton, H. M., et al. (2006).[3] Debromination of the Flame Retardant Decabromodiphenyl

Ether by Juvenile Carp (Cyprinus carpio). Environmental Science & Technology. Link

Muir, D. C. G., et al. (2006).[2] Bioaccumulation and Trophic Magnification of PBDEs in an

Arctic Marine Food Web. Science of The Total Environment. Link

Chen, G., & Bunce, N. J. (2003). Polyhalogenated diphenyl ethers as Ah receptor ligands: a

review of structure–activity relationships. Toxicology Reviews.[4] Link

U.S. EPA. (2010). Toxicological Review of PBDEs. Integrated Risk Information System

(IRIS). Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Ftoxsci%2Farticle%2F93%2F2%2F223%2F1666275
https://connectsci.au/en/article/22/4/EN25007/199888/Sources-and-risk-evaluation-of-polybrominated
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fes060585r
http://rem-main.rem.sfu.ca/papers/gobas/PBDEs%20in%20food-chains.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16483646%2F
https://www.researchgate.net/publication/225569512_Toxicity_Potency_Assessment_of_Persistent_Organic_Pollutants_in_Sediments_and_Sludges
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F15070339%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Firis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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